Cas no 871338-89-5 (1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide)

• Product Name: 1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide
• CAS No: 871338-89-5
• MF: C₁₇H₂₅ClN₄O
• MW: 336.859602689743
• CID: 2138394
• Update Time: 2023-08-03

1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide
• 1-(3-Chlorophenyl)-N-(1-methylpiperidin-4-yl)piperazine-2-carboxamide

• Inchi： 1S/C17H25ClN4O/c1-21-8-5-14(6-9-21)20-17(23)16-12-19-7-10-22(16)15-4-2-3-13(18)11-15/h2-4,11,14,16,19H,5-10,12H2,1H3,(H,20,23)
• InChI Key： OHIRPXMQOZVSBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCNCC1C(NC1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 336.172
• Monoisotopic Mass: 336.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6